Cas no 77869-30-8 (Methyl 3-oxo-4-phenoxybutanoate)

• Product Name: Methyl 3-oxo-4-phenoxybutanoate
• CAS No: 77869-30-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 4716970
• Update Time: 2025-04-24

Methyl 3-oxo-4-phenoxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-4-phenoxybutanoate
• 3-Oxo-4-phenoxy-butyric acid methyl ester
• UPCMLD00WJAB81
• methyl phenoxyacetoacetate
• QZNXCJAYODJYMQ-UHFFFAOYSA-N
• Methyl 3-oxo-4-phenoxybutanoate

• Inchi： 1S/C11H12O4/c1-14-11(13)7-9(12)8-15-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： QZNXCJAYODJYMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 219
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-oxo-4-phenoxybutanoate

Methyl 3-Oxo-4-Phenoxybutanoate: A Comprehensive Overview

Methyl 3-oxo-4-phenoxybutanoate, also known by its CAS registry number 77869-30-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C11H12O4, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in biological systems and its potential as a building block for advanced materials.

The structure of methyl 3-oxo-4-phenoxybutanoate consists of a phenoxy group attached to a butanoate backbone, with a methyl ester at the terminal position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions. The phenoxy group contributes to the compound's stability, while the carbonyl group at the 3-position facilitates participation in various condensation reactions.

Recent research has focused on the synthesis and characterization of methyl 3-oxo-4-phenoxybutanoate. Scientists have explored novel methods to enhance the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to produce this compound in high yields, reducing reaction times significantly compared to traditional methods.

The applications of methyl 3-oxo-4-phenoxybutanoate are diverse. In the pharmaceutical industry, it has been investigated as a potential precursor for bioactive molecules. Its ability to form stable ester linkages makes it an ideal candidate for drug delivery systems. Additionally, in agriculture, this compound has shown promise as a component in plant growth regulators, enhancing crop yields under controlled conditions.

In the realm of materials science, methyl 3-oxo-4-phenoxybutanoate has been utilized as a monomer in polymer synthesis. Its reactivity under specific conditions allows for the creation of polymers with tailored mechanical and thermal properties. Recent advancements have explored its use in creating biodegradable polymers, aligning with global efforts to develop sustainable materials.

From an environmental perspective, understanding the degradation pathways of methyl 3-oxo-4-phenoxybutanoate is crucial. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, contributing to its eco-friendly profile. This property is particularly valuable for applications where environmental impact is a key consideration.

In conclusion, methyl 3-oxo-4-phenoxybutanoate (CAS No. 77869-30-8) stands out as a multifaceted compound with vast potential across multiple disciplines. Its chemical versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both scientific and industrial landscapes.